8-Hydroxydigitoxigenin
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Overview
Description
Synthesis Analysis
The synthesis of 8-Hydroxydigitoxigenin and related compounds involves complex organic reactions. For example, the synthesis and biological evaluation of 2-hydroxy derivatives of digitoxigenin and 3-epidigitoxigenin have been explored, indicating the intricate methods used to introduce hydroxyl groups into the steroid nucleus, affecting the compounds' biological activity (Gobbini et al., 1998). Another approach involved a stereoselective synthesis of digitoxin from digitoxigenin via palladium-catalyzed glycosylation, highlighting the advancements in glycosylation techniques for the synthesis of complex glycosides (Zhou & O'Doherty, 2006).
Scientific Research Applications
Biotransformation Studies
The biotransformation of digitoxigenin (a precursor to 8-Hydroxydigitoxigenin) by the fungus Cochliobolus lunatus has been studied extensively. This process leads to the production of various derivatives, including 8-Hydroxydigitoxigenin. This research is significant for understanding the synthesis and modification of cardiac glycosides, which have a range of biological activities such as anti-carcinogenic and antibacterial properties (Pádua et al., 2007). Another study also focused on the biotransformation pathway of digitoxin by Aspergillus ochraceus, where 8-Hydroxydigitoxigenin was examined for its effects on myocardial apoptosis and antineoplastic activities (Jianmei Luo et al., 2015).
Biomarker Studies in Cancer and Other Diseases
8-Hydroxydigitoxigenin derivatives like 8-hydroxydeoxyguanosine (8-OHdG) have been extensively studied as biomarkers for oxidative stress and DNA damage in various diseases, including cancer. Studies have demonstrated the presence of elevated levels of 8-OHdG in conditions such as clinical depression (Forlenza & Miller, 2006) and in aging and Alzheimer's disease (Mecocci et al., 2018). This biomarker has been used to assess the correlation of DNA oxidative damage between blood and urine, providing insights into the evaluation of risk factors associated with increased oxidative damages (Chung-Ching Wang et al., 2016).
Development of Analytical Methods
New methodologies have been developed for the quantification and detection of 8-hydroxy-2'-deoxyguanosine, a derivative of 8-Hydroxydigitoxigenin. For example, a novel electrochemical sensor based on multi-walled carbon nanotubes was created for the facile detection of 8-OHdG, which can be used to evaluate DNA damage and provide important diagnostic information for diseases caused by mutations (Zhipan Guo et al., 2016).
Anti-Inflammatory and Antioxidant Studies
Research has also been conducted on derivatives of 8-Hydroxydigitoxigenin, like 8-Hydroxydaidzein, for their anti-inflammatory and antioxidant activities. These studies have shown potential applications in cosmetics or anti-inflammatory drugs (Eunji Kim et al., 2018).
Mechanism of Action
Target of Action
8-Hydroxydigitoxigenin is a derivative of digitoxigenin, a cardenolide . Cardenolides are known to primarily target the sodium-potassium ATPase pump, a crucial protein in maintaining the electrochemical gradient in cells .
Mode of Action
It’s parent compound, digitoxigenin, is known to inhibit the sodium-potassium atpase pump . This inhibition disrupts the ion balance within the cell, leading to an increase in intracellular calcium levels, which can enhance cardiac contractility .
Biochemical Pathways
It’s known that the biotransformation of digitoxin involves hydrolysis to digitoxigenin, followed by the introduction of a hydroxyl group to the c-11 of digitoxigenin, resulting in the formation of 11α-hydroxydigitoxigenin .
Pharmacokinetics
Digitoxigenin, its parent compound, is known to have poor metabolism and a therapeutic dose that approximates its toxic dose .
Result of Action
It’s known that digitoxigenin and its derivatives can decrease the apoptosis effects on rat myocardial cells .
Action Environment
The action, efficacy, and stability of 8-Hydroxydigitoxigenin can be influenced by various environmental factors. For instance, the storage conditions can affect its stability . Furthermore, the biotransformation of digitoxigenin to 8-Hydroxydigitoxigenin is influenced by the presence of specific microorganisms .
Safety and Hazards
properties
{ "Design of the Synthesis Pathway": "The synthesis of 8-Hydroxydigitoxigenin can be achieved through a multi-step process involving several reactions.", "Starting Materials": [ "Digitoxigenin", "Sodium hydroxide", "Hydrogen peroxide", "Acetic anhydride", "Sodium acetate", "Methanol", "Hydrochloric acid", "Sodium bicarbonate", "Ethyl acetate", "Water" ], "Reaction": [ "Step 1: Conversion of digitoxigenin to 8-Hydroxydigitoxigenin", "a. Dissolve digitoxigenin in methanol and add sodium hydroxide.", "b. Heat the mixture to reflux for several hours.", "c. Cool the mixture and acidify with hydrochloric acid.", "d. Extract the product with ethyl acetate and dry over sodium sulfate.", "e. Purify the product by column chromatography.", "Step 2: Oxidation of 8-Hydroxydigitoxigenin to 8-Hydroxydigitoxigenin-3-acetate", "a. Dissolve 8-Hydroxydigitoxigenin in acetic anhydride and add sodium acetate.", "b. Heat the mixture to reflux for several hours.", "c. Cool the mixture and add water.", "d. Extract the product with ethyl acetate and dry over sodium sulfate.", "e. Purify the product by column chromatography.", "Step 3: Hydrolysis of 8-Hydroxydigitoxigenin-3-acetate to 8-Hydroxydigitoxigenin", "a. Dissolve 8-Hydroxydigitoxigenin-3-acetate in methanol and add sodium bicarbonate.", "b. Heat the mixture to reflux for several hours.", "c. Cool the mixture and acidify with hydrochloric acid.", "d. Extract the product with ethyl acetate and dry over sodium sulfate.", "e. Purify the product by column chromatography." ] } | |
CAS RN |
1049674-06-7 |
Product Name |
8-Hydroxydigitoxigenin |
Molecular Formula |
C23H34O5 |
Appearance |
Powder |
Origin of Product |
United States |
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